2-oxo-7-propyl-1,5,7,8-tetrahydro-2H-pyrano[4,3-b]pyridine-3-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of pyrano[4,3-b]pyridine derivatives involves multi-step chemical reactions. A notable method includes the three-component condensation involving aminopyrroles, (het)aromatic aldehydes, and Meldrum's acid, demonstrating the labile intermediate 3-aminopyrrole derivative's generation through regioselective decarboxylation (Lichitsky et al., 2010). Another approach utilizes the Vilsmeier–Haack reagent for transforming methyl 4-aryl-6-methyl-2-oxo-1,2,3,4-tetrahydropyridine-5-carboxylates into pyrazolo[3,4-b]pyridine-5-carboxylates (Verdecia et al., 1996).
Molecular Structure Analysis
The molecular structure of related pyrano[4,3-b]pyridine compounds has been elucidated through techniques like X-ray crystallography, demonstrating the significance of hydrogen bonding and molecular geometry in defining the structural attributes of these compounds. For instance, hydrogen bonding between carboxylic acid protons and heterocyclic keto groups contributes to unique chelate ring formations, as evidenced in studies of dihydropyridin derivatives (Dobbin et al., 1993).
Chemical Reactions and Properties
Pyrano[4,3-b]pyridines undergo various chemical transformations, including those leading to the formation of antiallergic compounds and their metabolites. The reactivity and functionalization of these molecules depend significantly on their substituents, as seen in the synthesis of antiallergic derivatives and their efficacy in biological tests (Nohara et al., 1985).
Safety and Hazards
properties
IUPAC Name |
2-oxo-7-propyl-1,5,7,8-tetrahydropyrano[4,3-b]pyridine-3-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO4/c1-2-3-8-5-10-7(6-17-8)4-9(12(15)16)11(14)13-10/h4,8H,2-3,5-6H2,1H3,(H,13,14)(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFBJDBRHWOQOBL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1CC2=C(CO1)C=C(C(=O)N2)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5H-Pyrano[4,3-b]pyridine-3-carboxylic acid, 2-hydroxy-7-propyl-7,8-dihydro- |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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